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Compound of Interest

Compound Name: Lariciresinol Acetate

Cat. No.: B15594601

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the discovery of lariciresinol acetate, a lignan identified as a
metabolite of Aglaia elaeagnoidea. While comprehensive details regarding its initial isolation
from this specific botanical source are limited in readily available literature, this document
consolidates the existing knowledge surrounding its synthesis and the significant biological
activities of its parent compound, lariciresinol. This information provides a foundational
understanding for researchers interested in the therapeutic potential of this class of
compounds.

Chemical Profile and Synthesis

(+)-Lariciresinol 3a-acetate is chemically defined as (+)-(3S)-acetyloxymethyl-(2S)-(4-hydroxy-
3-methoxyphenyl)-(4R)-[(4-hydroxy-3-methoxyphenyl)methyl]tetrahydrofuran. Its presence as a
natural metabolite in Aglaia elaeagnoidea has been noted in scientific literature, leading to
efforts to synthesize this compound for further study.

Synthetic Protocol

A reported synthesis of (+)-lariciresinol 3a-acetate commences with the precursor (-)-
lariciresinol.[1] The transformation is achieved through a three-step process, culminating in an
overall yield of 66%.[1] While the specific reagents and conditions for each step are detailed in
the primary literature, a generalized workflow is presented below.
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Caption: Synthetic workflow for (+)-Lariciresinol 3a-acetate.

Spectroscopic Data

Detailed spectroscopic data for the naturally isolated lariciresinol acetate from Aglaia
elaeagnoidea is not extensively available in the public domain. However, the characterization of
the synthesized product would have relied on standard spectroscopic techniques such as
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) to confirm its structure.
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Biological Activity of the Parent Compound:
Lariciresinol

While specific bioactivity data for lariciresinol acetate is not widely reported, the parent
compound, lariciresinol, has been the subject of numerous studies, revealing a range of
therapeutic potentials. These findings offer a valuable starting point for investigating the
pharmacological profile of its acetylated derivative.

Anti-Diabetic Properties

Lariciresinol has demonstrated notable anti-diabetic effects. It acts as an inhibitor of a-
glucosidase, an enzyme critical for carbohydrate digestion, with a reported IC50 value of 6.97
0.37 pM. This inhibitory action is competitive, with a Ki value of 0.046 uM. Furthermore,
lariciresinol has been shown to activate insulin signaling pathways in C2C12 myotubes, leading
to the translocation of glucose transporter 4 (GLUT4) and consequently, increased glucose
uptake. In vivo studies using streptozotocin-induced diabetic mice have shown that oral
administration of lariciresinol can decrease blood glucose levels and enhance insulin signaling
in skeletal muscle.

A simplified representation of the proposed anti-diabetic signaling pathway is illustrated below.
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Caption: Lariciresinol's anti-diabetic signaling pathway.
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Anti-inflammatory and Other Activities

Beyond its anti-diabetic effects, lariciresinol has been reported to modulate key signaling
pathways associated with inflammation, such as NF-kB and TGF-[3. Investigations into other
compounds isolated from Aglaia elaesagnoidea have revealed cytotoxic activities against
various cancer cell lines, suggesting that compounds from this plant, potentially including
lariciresinol acetate, could be a source of novel therapeutic agents. The phytochemical
screening of Aglaia elaeagnoidea has shown the presence of a diverse range of secondary
metabolites, including alkaloids, flavonoids, tannins, and terpenoids, which contribute to its
traditional medicinal uses.[2][3][4][5]

Future Directions

The discovery of lariciresinol acetate in Aglaia elaeagnoidea opens avenues for further
research. A crucial next step is the comprehensive biological evaluation of this specific
compound. Its pharmacological profile, including its potential anti-diabetic, anti-inflammatory,
and cytotoxic activities, warrants detailed investigation. Furthermore, elucidating the specific
signaling pathways modulated by lariciresinol acetate will be vital in understanding its
mechanism of action and potential for therapeutic development. The synthesis of the
compound provides a means to obtain sufficient quantities for such studies, overcoming the
limitations of natural product isolation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Discovery of Lariciresinol Acetate in Aglaia
elaeagnoidea: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594601#discovery-of-lariciresinol-acetate-in-
aglaia-elaeagnoidea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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